![molecular formula C16H24N2O3S B4732130 N-[4-(1-pyrrolidinylsulfonyl)phenyl]hexanamide](/img/structure/B4732130.png)
N-[4-(1-pyrrolidinylsulfonyl)phenyl]hexanamide
Overview
Description
N-[4-(1-pyrrolidinylsulfonyl)phenyl]hexanamide, also known as PSB-0777, is a small molecule inhibitor that has gained significant attention in the field of scientific research. It is a potent and selective inhibitor of the protein-protein interaction between the voltage-gated sodium channel Nav1.7 and the protein Fyn kinase. This interaction is known to play a crucial role in pain signaling, making PSB-0777 a promising candidate for the development of new pain treatments.
Mechanism of Action
N-[4-(1-pyrrolidinylsulfonyl)phenyl]hexanamide acts by inhibiting the interaction between Nav1.7 and Fyn kinase, which is known to play a crucial role in pain signaling. Nav1.7 is a voltage-gated sodium channel that is expressed in sensory neurons and plays a critical role in the initiation and propagation of action potentials. Fyn kinase is a protein that interacts with Nav1.7 and modulates its activity. By inhibiting this interaction, this compound reduces the activity of Nav1.7 and thereby reduces pain signaling.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain in animal models of neuropathic pain, inflammatory pain, and bone cancer pain. In addition to its pain-relieving effects, this compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in animal models of inflammation. These effects suggest that this compound may have broader applications beyond pain management.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(1-pyrrolidinylsulfonyl)phenyl]hexanamide is its selectivity for Nav1.7 and Fyn kinase, which reduces the risk of off-target effects. However, one limitation of this compound is its poor solubility, which can make it challenging to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration schedule for this compound in different pain conditions.
Future Directions
There are several future directions for the study of N-[4-(1-pyrrolidinylsulfonyl)phenyl]hexanamide. One area of interest is the development of more soluble formulations of this compound, which would make it easier to administer in vivo. Another area of interest is the investigation of the long-term effects of this compound on pain management and inflammation. Finally, there is a need for further studies to determine the optimal dosage and administration schedule for this compound in different pain conditions. Overall, this compound shows promising results as a potential treatment for chronic pain and inflammation, and further research in this area is warranted.
Scientific Research Applications
N-[4-(1-pyrrolidinylsulfonyl)phenyl]hexanamide has been extensively studied in the context of pain research, where it has shown promising results as a potential treatment for chronic pain. In preclinical studies, this compound has been shown to reduce pain in animal models of neuropathic pain, inflammatory pain, and bone cancer pain. These studies suggest that this compound may be effective in treating a wide range of pain conditions.
Properties
IUPAC Name |
N-(4-pyrrolidin-1-ylsulfonylphenyl)hexanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S/c1-2-3-4-7-16(19)17-14-8-10-15(11-9-14)22(20,21)18-12-5-6-13-18/h8-11H,2-7,12-13H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZHKZSSRZHRCIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.